2-Chloro-ADP
2-Chloro-ADP
Brand Name:
Vulcanchem
CAS No.:
16506-88-0
VCID:
VC21045252
InChI:
InChI=1S/C10H14ClN5O10P2/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
SMILES:
C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)Cl)N
Molecular Formula:
C10H14ClN5O10P2
Molecular Weight:
461.64 g/mol
2-Chloro-ADP
CAS No.: 16506-88-0
Cat. No.: VC21045252
Molecular Formula: C10H14ClN5O10P2
Molecular Weight: 461.64 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16506-88-0 |
|---|---|
| Molecular Formula | C10H14ClN5O10P2 |
| Molecular Weight | 461.64 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C10H14ClN5O10P2/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1 |
| Standard InChI Key | POWNGKCXGCOKLX-UUOKFMHZSA-N |
| Isomeric SMILES | C1=NC2=C(N=C(N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)O)O)O)Cl)N |
| SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)Cl)N |
| Canonical SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)Cl)N |
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